3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(1,1-dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C11H13FN2O6S2/c12-22(18,19)20-10-5-8(6-13-7-10)11(15)14-9-1-3-21(16,17)4-2-9/h5-7,9H,1-4H2,(H,14,15)
• InChI Key: WRRKZBKLLPWQJS-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C11H13FN2O6S2
• Molecular Weight: 352.4 g/mol

Description

3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine is a chemical compound that has garnered attention in the scientific community due to its potential in various research applications.

Mechanism of Action

The mechanism of action of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine involves the inhibition of the activity of certain enzymes. It achieves this by binding to the active site of the enzyme, thereby preventing the substrate from binding and leading to the inhibition of the enzyme's activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential in the treatment of certain diseases such as glaucoma, epilepsy, and cancer. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful in the study of enzyme inhibition. However, one limitation is that its effects on the body are still being studied, and its potential side effects are not yet fully understood.

Future Directions

There are several future directions for the study of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine. One direction is the further study of its potential in the treatment of diseases such as glaucoma, epilepsy, and cancer. Another direction is the study of its effects on the body and its potential side effects. Additionally, the use of this compound as a biochemical tool in the study of enzyme inhibition could also be further explored.

Synthesis Methods

The synthesis of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine involves the reaction of 5-fluoropyridine-3-sulfonic acid with thionyl chloride and then with 1,1-dioxothiane-4-carbonyl chloride. The resulting product is then treated with ammonia to yield the final product.

Scientific Research Applications

This compound has shown potential in various scientific research applications such as in the development of new drugs, as a biochemical tool, and in the study of enzyme inhibition. It has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase, which is involved in the regulation of pH in the body.